Acid Black 168

Specification

• CAS No.: 12238-88-9
• Molecular Formula: CH3N3
• Molecular Weight: 0

Introduction

Chemical Identity and Structure

Acid Black 168, registered under CAS number 12238-87-8, is classified as a 1:2 chromium complex dye with a single azo structure. There are some discrepancies in reporting its exact molecular formula across different sources. According to comprehensive chemical databases, the molecular formula is represented as [C38H23N6O10S.Cr.2Na];[C36H20N5O9S.Cr.2Na], while alternative sources list it as C20H12N3NaO7S. This variation likely reflects different interpretations of the complex's structure or different commercial formulations.

The dye is known by several synonyms in the industry, including:

• Black BL

• Acid Black BL

• Acid Black MZ

• NEUTER BLACK BL

• Everlan Black NS

• Neutral Black WAN

• Sella Fast Grey BRL

• C.I. Acid Black 168:C.I.5711:1

Physical and Chemical Properties

Acid Black 168 appears as a black powder in its solid form. When dissolved in water, it produces a blue solution, demonstrating its solubility and color properties that make it valuable for dyeing applications. The molecular structure features a metal-complex configuration where chromium forms coordination bonds with ligands derived from azo compounds, creating a stable colorant with excellent fastness properties.

Synthesis and Manufacturing Methods

Preparation Pathway

The synthesis of Acid Black 168 involves a multi-step process:

• Diazotization of 4-Amino-3-hydroxynaphthalene-1-sulfonic acid

• Coupling the diazonium salt with Naphthalen-2-ol

• Transformation into a 1:2 chromium complex

This synthetic route creates the characteristic metallized structure that provides the dye with its distinctive properties. The 1:2 metal complex ratio indicates that one chromium atom coordinates with two dye molecules, forming a stable complex that enhances the dye's performance characteristics.

Raw Materials

The production of Acid Black 168 requires several key raw materials:

Raw Material	Function in Synthesis
1-Acetamido-7-hydroxynaphthalene	Structural component
Salicylic acid	Coupling component
1-Amino-2-naphthol-4-sulfonic acid	Diazotization component
2-Amino-4-nitrophenol	Structural modification
2-Naphthol	Coupling component

These precursors undergo specific chemical transformations to yield the final dye complex. The careful selection and purity of these raw materials significantly impact the quality and performance of the resulting Acid Black 168 dye.

Industrial Applications

Textile Dyeing

Acid Black 168 demonstrates exceptional versatility in textile applications. It is particularly effective for dyeing:

• Wool

• Silk

• Tussah (wild silk)

• Polyamide fibers

• Polyvinyl alcohol materials

• Peacekeeping/cotton blends

• Wool/stick blended fabrics

The dye performs exceptionally well in both dyeing and printing applications for these materials. The metallized structure provides excellent colorfastness to washing, light, and perspiration, making it suitable for high-quality textile products that require durable coloration.

Combined Dyeing Processes

One notable characteristic of Acid Black 168 is its compatibility with direct dyes for bath dyeing processes. This versatility allows textile manufacturers to achieve specific color effects and properties by combining different dye classes in a single bath, streamlining production processes and potentially reducing costs.

Leather Dyeing

Beyond textile applications, Acid Black 168 has proven effective for leather dyeing. Its ability to form stable bonds with leather proteins while maintaining good light and wash fastness makes it valuable in the leather industry for both decorative and functional leather products.

Performance Characteristics

Coloration Properties

Acid Black 168 produces a rich black shade with bluish undertones in solution. This characteristic makes it particularly suitable for achieving deep, neutral black colors on various substrates. The metallized structure contributes to its excellent level dyeing properties, allowing for uniform color distribution even on difficult-to-dye materials.

Fastness Properties

As a metallized dye, Acid Black 168 exhibits superior fastness properties compared to many non-metallized acid dyes. These include:

• Enhanced light fastness

• Improved wash fastness

• Good resistance to perspiration

• Excellent rubbing fastness

• Resistance to atmospheric contaminants

These properties contribute to the dye's popularity in applications where color stability under various environmental conditions is crucial.

Structural Significance

The 1:2 chromium complex structure of Acid Black 168 represents an important advancement in dye chemistry. This metallization approach addresses several limitations of conventional acid dyes:

• The metal coordination strengthens the dye-fiber bond, improving fastness properties

• The complex structure increases the molecular size, reducing migration during washing

• The chromium content helps stabilize the azo linkages against degradation by light and environmental factors

These structural advantages explain why metallized dyes like Acid Black 168 have maintained their industrial relevance despite the development of newer dye classes.

Regulatory Considerations

While the search results don't provide specific regulatory information about Acid Black 168, metallized dyes containing chromium are subject to various environmental and safety regulations in different regions. Manufacturers and users should consult regional chemical regulations regarding:

• Workplace exposure limits

• Wastewater discharge requirements

• Product safety documentation

• Consumer safety certifications

Future Perspectives

• Reducing metal content while maintaining performance

• Improving biodegradability

• Enhancing application methods to reduce water and energy consumption

• Developing non-metallic alternatives with comparable fastness properties